Cas no 370077-70-6 (4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine)

• Product Name: 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine
• CAS No: 370077-70-6
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• MDL: MFCD01021197
• CID: 4713601
• Update Time: 2025-10-21

4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine
• 4-(6-methyl-1H-indol-3-yl)-1,3-thiazol-2-amine
• 4-(6-Methyl-1H-indol-3-yl)thiazol-2-amine
• 4-(6-methylindol-3-yl)-1,3-thiazole-2-ylamine
• BAS 00519389
• Oprea1_450709
• MLS001164275
• SBB011601
• STK832694
• SMR000539624
• ST50233069

• MDL： MFCD01021197
• Inchi： 1S/C12H11N3S/c1-7-2-3-8-9(5-14-10(8)4-7)11-6-16-12(13)15-11/h2-6,14H,1H3,(H2,13,15)
• InChI Key： KSTRGJLEGWRZCU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CNC2C=C(C)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Topological Polar Surface Area: 82.9

Additional information on 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine

4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine (CAS No. 370077-70-6): A Comprehensive Overview

4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine (CAS No. 370077-70-6) is a unique heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, featuring both indole and thiazole moieties, exhibits a range of intriguing biological activities, making it a subject of ongoing research. Its molecular structure combines the aromatic properties of 6-methylindole with the versatile reactivity of 2-aminothiazole, offering a promising scaffold for the development of novel therapeutic agents.

The growing interest in 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine is driven by its potential applications in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are particularly intrigued by its ability to modulate key biological pathways, which could lead to breakthroughs in treating conditions like cancer and neurodegenerative disorders. The compound's CAS number 370077-70-6 serves as a crucial identifier in scientific literature and patent databases, facilitating global research collaboration.

From a chemical perspective, 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine demonstrates remarkable stability and solubility characteristics that make it suitable for various experimental conditions. The presence of both nitrogen-containing rings (indole and thiazole) contributes to its diverse reactivity profile, allowing for numerous synthetic modifications. These properties have positioned this compound as a valuable building block in pharmaceutical research, particularly in the design of small molecule inhibitors and receptor modulators.

The synthesis of 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine typically involves multi-step organic reactions that carefully construct its complex heterocyclic framework. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Researchers frequently search for "CAS 370077-70-6 synthesis" or "6-methylindole thiazole amine preparation" to access the latest methodologies in peer-reviewed journals and patent literature.

In drug discovery, the 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine scaffold has shown particular promise in kinase inhibition studies. Its structural features allow for optimal interactions with ATP-binding sites of various kinases, making it a candidate for developing targeted cancer therapies. The scientific community continues to investigate its "structure-activity relationship" to optimize pharmacological properties while minimizing potential side effects.

Beyond pharmaceutical applications, CAS 370077-70-6 has found utility in material science as a precursor for functional materials. Its conjugated π-electron system and ability to form stable complexes with metals make it interesting for developing organic semiconductors and luminescent materials. These applications align with current trends in sustainable technology and energy-efficient materials.

The safety profile of 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine has been extensively studied to ensure its suitability for research applications. While not classified as hazardous under standard regulations, proper laboratory handling procedures are always recommended. Researchers often inquire about "370077-70-6 safety data" or "6-methylindolyl thiazolyl amine handling" to ensure compliance with institutional safety protocols.

Market analysis indicates steady growth in demand for 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine, particularly from pharmaceutical and biotechnology sectors. Suppliers frequently list this compound under various names, including "6-methyl-1H-indol-3-yl thiazol-2-amine" or "indole-thiazole hybrid compound". The global research chemical market has seen increased interest in such specialized heterocyclic compounds, driving innovation in production scale-up and purification techniques.

Recent patent filings reveal novel derivatives of 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine being explored for diverse therapeutic indications. These include potential applications in metabolic disorders, where its unique structure shows promise in modulating key enzymatic pathways. The continuous evolution of this chemical space demonstrates the compound's versatility and enduring relevance in scientific research.

For researchers working with CAS 370077-70-6, proper analytical characterization is essential. Standard techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality control measures ensure reliable experimental results and reproducible biological activity data.

The future of 4-(6-Methyl-1H-indol-3-yl)-thiazol-2-ylamine research appears bright, with several clinical candidates derived from this scaffold currently in preclinical development. Its balanced physicochemical properties and demonstrated biological activity make it a compelling subject for continued investigation. As the scientific community addresses pressing health challenges, this compound will likely remain at the forefront of innovative therapeutic development.